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Compound of Interest

Compound Name: netrin-1

Cat. No.: B1177949

For researchers, scientists, and drug development professionals, the specificity of an antibody
is paramount for generating reliable and reproducible data. This guide provides an objective
comparison of Netrin-1 antibodies, emphasizing the gold standard of validation: the use of
knockout (KO) cell lines. By comparing the signal in a wild-type cell line with its complete
absence in a genetically engineered knockout counterpart, researchers can be confident that
the antibody recognizes the target protein, Netrin-1, and nothing else.

The Netrin-1 Signaling Pathway: A Dual Role in Cell
Guidance

Netrin-1 is a secreted protein crucial for axon guidance, cell migration, and morphogenesis
during embryonic development and tissue maintenance in adults.[1][2][3] It exerts its effects by
binding to specific cell surface receptors, primarily from the Deleted in Colorectal Cancer (DCC)
and Uncoordinated-5 (UNC5) families.[4][5] The cellular response to Netrin-1—attraction or
repulsion—is determined by the receptor complex present on the cell surface. Binding to DCC
receptors typically mediates chemoattraction, while co-engagement of DCC and UNC5
receptors leads to chemorepulsion.[2][3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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